N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea

• Molecular Formula: C12H23N3OS
• Molecular Weight: 257.4 g/mol
• IUPAC Name: 1-cyclopentyl-3-(2-morpholin-4-ylethyl)thiourea
• InChI: InChI=1S/C12H23N3OS/c17-12(14-11-3-1-2-4-11)13-5-6-15-7-9-16-10-8-15/h11H,1-10H2,(H2,13,14,17)
• InChI Key: DCUZCWJYUPXYBG-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=S)NCCN2CCOCC2

Description

N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea (CPET) is a chemical compound that is widely used in scientific research for its unique characteristics. CPET is a thiourea derivative that has been synthesized and studied extensively for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea is not fully understood. However, it is believed to function by inhibiting the activity of certain enzymes and proteins that are involved in cellular processes. N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways. It has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has also been shown to have antiviral activity and inhibit the replication of certain viruses. In addition, N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has been found to have neuroprotective effects and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has several advantages for lab experiments. It is a stable and soluble compound that can be easily synthesized and purified. N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea is also relatively inexpensive compared to other compounds used in scientific research. However, N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has some limitations for lab experiments. It has low bioavailability and poor solubility in aqueous solutions, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea. One area of research is to investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of research is to explore its mechanism of action and identify its molecular targets. Additionally, future studies could investigate the optimization of the synthesis method and the development of new derivatives with improved properties.

Synthesis Methods

N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea can be synthesized by reacting cyclopentylamine with 2-chloroethylmorpholine and thiourea in the presence of a catalyst. The reaction is carried out in anhydrous conditions and under reflux for several hours. The resulting product is a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has been extensively used in scientific research for its unique properties. It has been studied for its potential applications in various fields, including pharmacology, biochemistry, and medicinal chemistry. N-cyclopentyl-N'-(2-morpholin-4-ylethyl)thiourea has been found to exhibit antitumor, antiviral, and anti-inflammatory activities. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.